N-[4-(1-azepanylcarbonyl)phenyl]-2-methylbenzamide

• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol
• IUPAC Name: N-[4-(azepane-1-carbonyl)phenyl]-2-methylbenzamide
• InChI: InChI=1S/C21H24N2O2/c1-16-8-4-5-9-19(16)20(24)22-18-12-10-17(11-13-18)21(25)23-14-6-2-3-7-15-23/h4-5,8-13H,2-3,6-7,14-15H2,1H3,(H,22,24)
• InChI Key: SXILZDSVIOQZOK-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)N3CCCCCC3

Description

N-[4-(1-azepanylcarbonyl)phenyl]-2-methylbenzamide, also known as AZD9291, is a third-generation irreversible epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI). It was developed by AstraZeneca and is used to treat non-small cell lung cancer (NSCLC) patients who have developed a specific mutation in their EGFR gene, known as T790M.

Mechanism of Action

N-[4-(1-azepanylcarbonyl)phenyl]-2-methylbenzamide irreversibly binds to the mutated form of EGFR, inhibiting its activity and preventing cancer cell growth and proliferation. Unlike other TKIs, N-[4-(1-azepanylcarbonyl)phenyl]-2-methylbenzamide is selective for the mutated form of EGFR and does not affect the normal, healthy cells.
Biochemical and Physiological Effects:
N-[4-(1-azepanylcarbonyl)phenyl]-2-methylbenzamide has been shown to inhibit tumor growth and induce tumor regression in preclinical models of NSCLC. Additionally, N-[4-(1-azepanylcarbonyl)phenyl]-2-methylbenzamide has been found to have a favorable pharmacokinetic profile, with high oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(1-azepanylcarbonyl)phenyl]-2-methylbenzamide in lab experiments is its specificity for the mutated form of EGFR, which allows for more accurate and targeted studies. However, one limitation is that N-[4-(1-azepanylcarbonyl)phenyl]-2-methylbenzamide is only effective in treating NSCLC patients with the T790M mutation, limiting its applicability in other cancer types.

Future Directions

There are several potential future directions for research on N-[4-(1-azepanylcarbonyl)phenyl]-2-methylbenzamide. One area of interest is exploring its efficacy in combination with other treatment modalities, such as chemotherapy or immunotherapy. Additionally, further studies could investigate the potential for N-[4-(1-azepanylcarbonyl)phenyl]-2-methylbenzamide to treat other types of cancer that harbor the T790M mutation. Finally, research could focus on developing new and more effective TKIs for the treatment of NSCLC and other cancers.

Synthesis Methods

The synthesis of N-[4-(1-azepanylcarbonyl)phenyl]-2-methylbenzamide involves several steps, including the reaction of 4-bromoaniline with 1-azepanecarboxylic acid to form 4-(1-azepanylcarbonyl)aniline. This compound is then reacted with 2-chloro-4-methylbenzoic acid to produce N-[4-(1-azepanylcarbonyl)phenyl]-2-methylbenzoic acid, which is then converted into N-[4-(1-azepanylcarbonyl)phenyl]-2-methylbenzamide through a series of reactions.

Scientific Research Applications

N-[4-(1-azepanylcarbonyl)phenyl]-2-methylbenzamide has been extensively studied in preclinical and clinical trials for its efficacy in treating NSCLC patients with the T790M mutation. In a phase I clinical trial, N-[4-(1-azepanylcarbonyl)phenyl]-2-methylbenzamide demonstrated a response rate of 51% in patients with T790M-positive NSCLC. Additionally, N-[4-(1-azepanylcarbonyl)phenyl]-2-methylbenzamide has shown to have a favorable safety profile, with fewer side effects compared to other TKIs.